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Compound of Interest

Compound Name: 2-Bromo-4-phenylpyridine

Cat. No.: B1345544

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-4-phenylpyridine.

Adherence to these protocols is essential for ensuring personal safety and minimizing

environmental impact.

Chemical Identifier:

Name: 2-Bromo-4-phenylpyridine
CAS Number: 54151-74-5
Molecular Formula: C11H8BrN

Molecular Weight: 234.09 g/mol [1][2]

Hazard Summary: 2-Bromo-4-phenylpyridine is a hazardous substance that requires careful

handling. Key hazards include:

Toxic if swallowed.[3]
Fatal in contact with skin.[3]
Causes skin irritation.[3][4][5][6]

Causes serious eye irritation.[3][4][5][6][ 7]
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e May cause respiratory irritation.[3][5][6]

« Combustible liquid.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Bromo-4-

phenylpyridine to prevent exposure.

PPE Item

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber)[8][9]

To prevent skin contact. Fatal if
absorbed through the skin.[3]

Eye Protection

Safety glasses with side-
shields or chemical safety
goggles.[7][10] A face shield is
recommended when there is a

splash hazard.[11]

To protect eyes from splashes
and irritation.[3][4]

Skin and Body Protection

Standard laboratory coat.[8]
[10] Consider a chemical-
resistant apron for larger

quantities.

To protect clothing and
underlying skin from

contamination.[12]

Respiratory Protection

Use exclusively in a certified
chemical fume hood.[9][13]

To avoid inhalation of dust,
mists, or vapors, which can

cause respiratory irritation.[3]

[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[7]

o Work exclusively within a properly functioning chemical fume hood to minimize inhalation

exposure.[9][13]
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Keep the container tightly closed when not in use.[3][13]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[3][13]

. Donning PPE:

Inspect all PPE for damage before use.

Don a lab coat, ensuring it is fully buttoned.

Put on safety glasses or goggles.

Wash and dry hands thoroughly before putting on gloves.

Select the correct size and type of chemical-resistant gloves (nitrile is a good general
choice).[14]

Ensure gloves overlap the cuffs of the lab coat.[11]

. Chemical Handling:

Handle 2-Bromo-4-phenylpyridine as a solid.

Carefully weigh the required amount in the fume hood. Avoid creating dust.

If transferring the substance, use spark-proof tools.[13]

Ground and bond the container and receiving equipment to prevent static discharge.[3][13]

Do not get the chemical in your eyes, on your skin, or on your clothing.[3][13]

Do not eat, drink, or smoke when using this product.[3]

. Doffing PPE:

Remove gloves first, peeling them off from the cuff to the fingertips without touching the outer
surface.
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Remove eye protection.

Emergency Procedures

Situation

Dispose of gloves in the designated hazardous waste container.

Remove the lab coat, turning it inside out to contain any contamination.

Wash hands thoroughly with soap and water.[3][4]

Protocol

Skin Contact

Immediately take off all contaminated clothing.
[6] Wash the affected area with plenty of soap
and water for at least 15 minutes.[7][8][15] Seek
immediate medical attention as skin contact can
be fatal.[3]

Eye Contact

Immediately rinse cautiously with water for
several minutes, including under the eyelids.[7]
[13] Remove contact lenses if present and easy
to do so. Continue rinsing for at least 15

minutes.[7] Seek immediate medical attention.

[7]

Inhalation

Move the person to fresh air and keep them
comfortable for breathing.[7][13] If breathing is
difficult or stops, provide artificial respiration.[7]

Seek immediate medical attention.[13]

Ingestion

Do NOT induce vomiting.[13] Rinse the mouth
with water.[13][15] Seek immediate medical
attention.[13]

Spill

Evacuate the area.[10] For small spills, absorb
the material with an inert, non-combustible
absorbent such as vermiculite or sand.[10] For
large spills, contact your institution's
Environmental Health and Safety (EHS)

department immediately.[10]
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Disposal Plan

All materials contaminated with 2-Bromo-4-phenylpyridine must be treated as hazardous
waste.

1. Waste Segregation and Collection:

o Collect all waste, including unused product, contaminated consumables (e.g., pipette tips,
gloves, absorbent pads), and empty containers, in a designated hazardous waste container.
[10]

¢ Do not mix this waste with other waste streams.[3]

e The container must be made of a compatible material, be in good condition, and kept
securely closed.[10]

2. Labeling and Storage:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "2-Bromo-4-phenylpyridine".

o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area away from incompatible materials such as strong oxidizing agents.[10]
[13]

3. Final Disposal:

» Dispose of the contents and container through an approved and licensed waste disposal
company.[3][7][13] Adhere strictly to all federal, state, and local regulations for hazardous
waste disposal.[3][4][10]

Workflow for Handling 2-Bromo-4-phenylpyridine
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Preparation

Verify fume hood certification
and eyewash/shower function

;

Gather all necessary materials

i

Don appropriate PPE:
- Lab Coat
- Goggles/Face Shield
- Nitrile Gloves

Proceed to handling

Chemical Handling (invFume Hood)

Weigh/transfer
2-Bromo-4-phenylpyridine

N
N
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Perform experimental procedure

\
\
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N \
Procedure complete \\ !
N T
Cleanup and D}iyefsal Emergency Response
Segregate all hazardous waste
(solid, liquid, PPE)

Spill, Exposure, or Fire Occurs

Clean work area

Follow Emergency Procedures:
- Evacuate/Alarm
- Administer First Aid
- Contact EHS

Doff PPE correctly

'

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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